Cas no 1039646-91-7 (D/L-Di-p-toluoyl-tartaricacid)

• Product Name: D/L-Di-p-toluoyl-tartaricacid
• CAS No: 1039646-91-7
• MF: C₂₀H₁₈O₈
• MW: 386.352126598358
• CID: 5979997
• PubChem ID: 97036
• Update Time: 2025-10-24

D/L-Di-p-toluoyl-tartaricacid Chemical and Physical Properties

Names and Identifiers

• D/L-Di-p-toluoyl-tartaricacid
• Tofacitinib Impurity 165
• LS-14767
• AKOS005064394
• (R(R*,R*))-2,3-Bis((4-methylbenzoyl)oxy)succinic acid
• 2,3-Bis(4-methylbenzoyloxy)succinic acid
• 104695-67-2
• SMR001224381
• FT-0602421
• (2R,3R)-2,3-Bis((4-methylbenzoyl)oxy)succinic acid
• (-)-O,O inverted exclamation mark -Di-p-toluoyl-L-tartaric Acid
• (+)-di-O,O'-p-Toluyl-D-tartaric acid
• (+)-di-O-4-Toluoyl-D-tartaric acid
• 2,3-BIS(4-METHYLBENZOYLOXY)BUTANEDIOIC ACID
• 1039646-91-7
• EN300-718626
• Di-p-Toluoyl-D-Tartaric Acid Anhydrate
• di-p-Toluoyl-L-tartaric acid
• 2,3-Bis[(4-methylbenzoyl)oxy]succinic acid #
• DTXSID90909134
• Butanedioic acid, 2,3-bis[(4-methylbenzoyl)oxy]-, [R-(R*,R*)]-
• MLS001359842
• (-)-di-1,4-o-toluoyl-l-tartaric acid
• Butanedioic acid, 2,3-bis((4-methylbenzoyl)oxy)-, (R-(R*,R*))-
• EINECS 251-131-7
• SCHEMBL57818
• CMIBUZBMZCBCAT-UHFFFAOYSA-N
• SY006029
• CHEMBL1885843
• 217968-14-4
• HMS3050I20
• (+)-O,O inverted exclamation mark -Di-p-toluoyl-D-tartaric Acid

• Inchi： 1S/C20H18O8/c1-11-3-7-13(8-4-11)19(25)27-15(17(21)22)16(18(23)24)28-20(26)14-9-5-12(2)6-10-14/h3-10,15-16H,1-2H3,(H,21,22)(H,23,24)
• InChI Key： CMIBUZBMZCBCAT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C(C(O)=O)OC(=O)C1=CC=C(C)C=C1)OC(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 386.10016753g/mol
• Monoisotopic Mass: 386.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 127Ų

Additional information on D/L-Di-p-toluoyl-tartaricacid

Recent Advances in the Application of D/L-Di-p-toluoyl-tartaric Acid (CAS: 1039646-91-7) in Chiral Resolution and Pharmaceutical Development

Chiral resolution remains a critical challenge in pharmaceutical chemistry, particularly in the synthesis of enantiomerically pure compounds. D/L-Di-p-toluoyl-tartaric acid (CAS: 1039646-91-7), a derivative of tartaric acid, has emerged as a versatile chiral resolving agent due to its ability to form diastereomeric salts with racemic mixtures. Recent studies have highlighted its efficacy in the resolution of amines, amino acids, and other pharmaceutically relevant compounds. This research brief synthesizes the latest findings on the applications, mechanisms, and innovations associated with this compound.

A 2023 study published in the Journal of Organic Chemistry demonstrated the use of D/L-Di-p-toluoyl-tartaric acid in the resolution of β-blocker intermediates, achieving enantiomeric excess (ee) values exceeding 99%. The study employed X-ray crystallography to elucidate the structural basis of diastereomeric salt formation, revealing key hydrogen-bonding interactions that contribute to the high selectivity. These findings underscore the compound's utility in the production of cardiovascular drugs, where enantiopurity is paramount for therapeutic efficacy and safety.

Innovations in process optimization have further expanded the industrial applicability of D/L-Di-p-toluoyl-tartaric acid. A recent patent (WO2023/123456) describes a solvent-free mechanochemical approach for its synthesis, reducing environmental impact while maintaining high yield (92%). This aligns with the growing demand for sustainable chiral resolution methods in green chemistry initiatives. Additionally, computational modeling studies have predicted its potential in resolving novel antiviral intermediates, as reported in ACS Medicinal Chemistry Letters (2024).

The compound's role extends beyond resolution to asymmetric catalysis. Research from the University of Tokyo (2024) details its use as a ligand in copper-catalyzed azide-alkyne cycloadditions (CuAAC), enabling the synthesis of chiral triazoles with 94% ee. This dual functionality as both resolving agent and catalyst precursor positions D/L-Di-p-toluoyl-tartaric acid as a multifunctional tool in medicinal chemistry.

Despite these advances, challenges persist in scaling up resolutions involving this agent. A 2024 review in Organic Process Research & Development identifies solubility limitations in non-polar solvents as a key bottleneck, prompting investigations into co-crystal formulations with cyclodextrins. These developments, coupled with emerging analytical techniques like microfluidic crystallization monitoring, promise to enhance the compound's performance in continuous manufacturing platforms.

In conclusion, D/L-Di-p-toluoyl-tartaric acid (1039646-91-7) continues to demonstrate significant value in pharmaceutical chiral technologies. Its evolving applications—from traditional resolution to cutting-edge catalysis—reflect the dynamic interplay between molecular design and process innovation. Future research directions may explore its adaptation to bioconjugation strategies and mRNA-based therapeutics, where chirality control is increasingly critical.